Cas no 1448070-16-3 (3-(3,4-dimethylphenyl)-1-[(furan-2-yl)methyl]-1-(oxan-4-yl)urea)

• Product Name: 3-(3,4-dimethylphenyl)-1-[(furan-2-yl)methyl]-1-(oxan-4-yl)urea
• CAS No: 1448070-16-3
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 5365940
• Update Time: 2025-07-21

3-(3,4-dimethylphenyl)-1-[(furan-2-yl)methyl]-1-(oxan-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-1-(furan-2-ylmethyl)-1-(oxan-4-yl)urea
• 3-(3,4-dimethylphenyl)-1-[(furan-2-yl)methyl]-1-(oxan-4-yl)urea

• Inchi： 1S/C19H24N2O3/c1-14-5-6-16(12-15(14)2)20-19(22)21(13-18-4-3-9-24-18)17-7-10-23-11-8-17/h3-6,9,12,17H,7-8,10-11,13H2,1-2H3,(H,20,22)
• InChI Key： UUAKCDKOCGSZQK-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CO1)(C1CCOCC1)C(NC1=CC=C(C)C(C)=C1)=O

Additional information on 3-(3,4-dimethylphenyl)-1-[(furan-2-yl)methyl]-1-(oxan-4-yl)urea

3-(3,4-Dimethylphenyl)-1-[(Furan-2-yl)methyl]-1-(Oxan-4-yl)Urea (CAS No. 1448070-16-3): An Overview

3-(3,4-Dimethylphenyl)-1-[(furan-2-yl)methyl]-1-(oxan-4-yl)urea (CAS No. 1448070-16-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of 3-(3,4-dimethylphenyl)-1-[(furan-2-yl)methyl]-1-(oxan-4-yl)urea is noteworthy for its intricate arrangement of functional groups. The molecule consists of a urea moiety linked to a 3,4-dimethylphenyl group and a furan ring via a methyl bridge. Additionally, an oxan (tetrahydro-2H-pyran) ring is attached to the urea moiety, contributing to the compound's overall stability and solubility. The presence of these diverse functional groups imparts unique physicochemical properties to the molecule, making it an interesting candidate for further investigation.

The synthesis of 3-(3,4-dimethylphenyl)-1-[(furan-2-yl)methyl]-1-(oxan-4-yl)urea typically involves multistep reactions. One common approach involves the reaction of 3,4-dimethylbenzeneamine with 2-furylcarbinol to form an intermediate amine derivative. This intermediate is then reacted with 1-isocyanato-tetrahydro-pyran to yield the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, enhancing its accessibility for research purposes.

In terms of biological activities, 3-(3,4-dimethylphenyl)-1-[(furan-2-yl)methyl]-1-(oxan-4-yl)urea has been studied for its potential as a therapeutic agent. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has been found to induce apoptosis in various cancer cell lines, suggesting its potential as an anticancer agent.

One of the key areas of research involving 3-(3,4-dimethylphenyl)-1-[(furan-2-yl)methyl)-1-(oxan-4-yl)urea is its role in modulating cellular signaling pathways. Studies have indicated that this compound can interfere with specific signaling cascades involved in inflammation and cancer progression. For example, it has been shown to inhibit the activation of NF-kB, a transcription factor that plays a crucial role in the regulation of inflammatory responses and cell survival. This modulation of signaling pathways could contribute to its therapeutic effects.

Beyond its anti-inflammatory and anticancer properties, 3-(3,4-dimethylphenyl)-1-[furan(2-ylylmethyl)](oxan(4-ylyl))urea has also been investigated for its potential neuroprotective effects. Preclinical studies have suggested that this compound can protect neurons from oxidative stress and neurotoxicity induced by various insults. These findings open up new avenues for exploring its use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 3-(3,4-dimethylphenyl)-1-[furan(2-ylylmethyl)](oxan(4-ylyl))urea are another important aspect of its profile. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters in animal models. These characteristics make it a promising candidate for further development as a therapeutic agent.

In conclusion, 3-(3,4-dimethylphenyl)-1-[furan(2-ylylmethyl)](oxan(4-ylyl))urea (CAS No. 1448070-16-3) is a multifaceted compound with significant potential in various biomedical applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. Ongoing studies are likely to uncover additional therapeutic applications and optimize its use in clinical settings.